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Compound of Interest

Compound Name: Monoethyl malonate

Cat. No.: B032080 Get Quote

An In-depth Technical Guide to Monoethyl Malonate: CAS Number and Safety Information

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the CAS number and safety profile

of monoethyl malonate. The data herein is intended to support researchers, scientists, and

drug development professionals in the safe handling and application of this compound.

Chemical Identification
Chemical Name: Monoethyl malonate[1][2]

Synonyms: Ethyl hydrogen malonate, 3-Ethoxy-3-oxopropanoic acid[3][4]

CAS Number: 1071-46-1[1][2][3][4]

Molecular Formula: C₅H₈O₄[3][4]

Molecular Weight: 132.11 g/mol [4]

Safety Information
Monoethyl malonate is classified as an irritant. Below is a summary of its hazard

classifications and safety precautions.
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GHS Hazard Classification
Hazard Class Category GHS Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[5]

[6]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation[5][6][7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[5][6]

Signal Word: Warning[5][7]

GHS Pictogram:

alt text

Precautionary Statements
A comprehensive list of precautionary statements is provided in the table below.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapours/spray.[5]

P264 Wash skin thoroughly after handling.[5][7]

P271 Use only outdoors or in a well-ventilated area.[5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[7]

P302+P352 IF ON SKIN: Wash with plenty of water.[5][7]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5][7]

P312
Call a POISON CENTER/doctor if you feel

unwell.

P332+P313
If skin irritation occurs: Get medical

advice/attention.[7]

P337+P313
If eye irritation persists: Get medical

advice/attention.[7]

P362+P364
Take off contaminated clothing and wash it

before reuse.[5]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[5]

P405 Store locked up.[5]

P501
Dispose of contents/container to an approved

waste disposal plant.[5]

Toxicological Data
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Specific quantitative toxicity data, such as LD50 values for monoethyl malonate, are not

readily available. However, data for the structurally related compound, diethyl malonate, can

provide an indication of its general toxicological profile.

Quantitative Toxicity Data for Diethyl Malonate (CAS: 105-53-3)

Test Species Route Value Reference

LD50 Rat Oral 15 g/kg[8]

Sax's Dangerous

Properties of

Industrial

Materials

LD50 Rat Oral 15,794 mg/kg bw ECHA

LD50 Rabbit Dermal
> 16000

mg/kg[9]

Experimental Protocols for Safety Assessment
The following sections detail the methodologies for key experiments cited in the safety

assessment of substances like monoethyl malonate, based on OECD guidelines.

Skin Irritation Testing (OECD Guideline 439)
This in vitro method utilizes a reconstructed human epidermis (RhE) model to assess skin

irritation potential.

Methodology:

Tissue Preparation: Reconstituted human epidermis tissue cultures are equilibrated under

controlled conditions.

Test Substance Application: A precise amount of the test substance is applied topically to the

surface of the RhE tissue.

Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes) at 37°C.

[10]
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Rinsing and Post-Incubation: The test substance is removed by rinsing, and the tissues are

transferred to fresh medium and incubated for a further period (e.g., 42 hours).[11]

Viability Assessment (MTT Assay): Cell viability is determined by measuring the conversion

of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a colored formazan

product by the mitochondria of viable cells. The amount of formazan is quantified

spectrophotometrically.

Data Analysis: The viability of the treated tissues is expressed as a percentage of the

negative control. A substance is classified as an irritant (Category 2) if the mean tissue

viability is reduced to ≤ 50%.[5]

Eye Irritation Testing (OECD Guideline 405)
This in vivo test evaluates the potential of a substance to cause eye irritation or damage.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Test Substance Instillation: A single dose of the test substance is instilled into the

conjunctival sac of one eye of each animal. The other eye serves as a control.[3]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

instillation.[12] Observations may be extended up to 21 days to assess the reversibility of

any effects.[3]

Scoring of Ocular Lesions: Ocular lesions (corneal opacity, iritis, conjunctival redness, and

chemosis) are scored using a standardized system.

Classification: The classification of the irritant potential is based on the severity and

reversibility of the observed ocular lesions.

Visualizations
Experimental Workflow for In Vitro Skin Irritation Testing
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Caption: Workflow for OECD TG 439 In Vitro Skin Irritation Test.
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Caption: Safe Handling and Emergency Response for Monoethyl Malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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